(2-fluoro-3-methoxyphenyl)methanamine hydrochloride
Overview
Description
2-Fluoro-3-methoxyphenylmethanamine hydrochloride, also known as FMMA-HCl, is a synthetic compound used in scientific research. It is a derivative of the psychoactive compound phenethylamine and is used in a variety of laboratory experiments. FMMA-HCl is used in the synthesis of a wide range of compounds, including those with potential medicinal applications.
Scientific Research Applications
(2-fluoro-3-methoxyphenyl)methanamine hydrochloride is used in a variety of scientific research applications. It is used as a substrate for enzyme assays, as a reagent for organic synthesis, and as a tool for studying enzyme mechanisms. It is also used in the synthesis of novel compounds with potential medicinal applications.
Mechanism of Action
The mechanism of action of (2-fluoro-3-methoxyphenyl)methanamine hydrochloride is not well understood. However, it is known that it is metabolized to the active compound 2-fluoro-3-methoxyphenethylamine (FMPA), which is thought to act as a serotonin-norepinephrine-dopamine releasing agent. This is thought to be the mechanism by which (2-fluoro-3-methoxyphenyl)methanamine hydrochloride produces its effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2-fluoro-3-methoxyphenyl)methanamine hydrochloride are not well understood. However, it is known that (2-fluoro-3-methoxyphenyl)methanamine hydrochloride is metabolized to the active compound FMPA, which is thought to act as a serotonin-norepinephrine-dopamine releasing agent. This is thought to be the mechanism by which (2-fluoro-3-methoxyphenyl)methanamine hydrochloride produces its effects.
Advantages and Limitations for Lab Experiments
The advantages of using (2-fluoro-3-methoxyphenyl)methanamine hydrochloride in laboratory experiments include its simple two-step synthesis method, its wide range of applications, and its potential for use in the synthesis of novel compounds. The limitations of using (2-fluoro-3-methoxyphenyl)methanamine hydrochloride in laboratory experiments include its lack of well-understood biochemical and physiological effects and its potential for misuse.
Future Directions
The future directions for research on (2-fluoro-3-methoxyphenyl)methanamine hydrochloride include further investigation into its biochemical and physiological effects, development of more efficient synthesis methods, and exploration of its potential medicinal applications. Additionally, further research should be conducted into the potential for misuse of (2-fluoro-3-methoxyphenyl)methanamine hydrochloride and the development of methods for preventing such misuse.
Synthesis Methods
(2-fluoro-3-methoxyphenyl)methanamine hydrochloride can be synthesized in a two-step process. In the first step, 2-fluoro-3-methoxyphenylacetic acid is reacted with thionyl chloride to form 2-fluoro-3-methoxyphenylacetic acid chloride. In the second step, this intermediate is reacted with methylamine hydrochloride to form (2-fluoro-3-methoxyphenyl)methanamine hydrochloride. This two-step synthesis method is simple and efficient, making it suitable for use in laboratory experiments.
properties
IUPAC Name |
(2-fluoro-3-methoxyphenyl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10FNO.ClH/c1-11-7-4-2-3-6(5-10)8(7)9;/h2-4H,5,10H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ACDVTGCUENIUQA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1F)CN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClFNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-3-methoxybenzylamine hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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